Cas no 42280-41-1 (Pregn-4-ene-3,20-dione,16,18,21-trihydroxy-, (16a)- (9CI))

• Product Name: Pregn-4-ene-3,20-dione,16,18,21-trihydroxy-, (16a)- (9CI)
• CAS No: 42280-41-1
• MF: C₂₁H₃₀O₅
• MW: 362.459907054901
• CID: 331537
• PubChem ID: 6451857
• Update Time: 2025-04-19

Pregn-4-ene-3,20-dione,16,18,21-trihydroxy-, (16a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregn-4-ene-3,20-dione,16,18,21-trihydroxy-, (16a)- (9CI)
• (8R,9S,10R,13R,14S,16R,17R)-16-hydroxy-17-(2-hydroxyacetyl)-13-(hydroxymethyl)-10-methyl-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
• 16 alpha,18-dihydroxydeoxycorticosterone
• Pregn-4-ene-3,20-dione, 16,18,21-trihydroxy-, (16alpha)-
• DTXSID80962410
• 16,18,21-trihydroxypregn-4-ene-3,20-dione
• 16,18-DH-Doca
• 16,18-Dihydroxydesoxycorticosterone
• 16alpha,18-Dihydroxydeoxycorticosterone
• 42280-41-1

• Inchi： 1S/C21H30O5/c1-20-6-4-13(24)8-12(20)2-3-14-15(20)5-7-21(11-23)16(14)9-17(25)19(21)18(26)10-22/h8,14-17,19,22-23,25H,2-7,9-11H2,1H3/t14-,15+,16+,17-,19-,20+,21-/m1/s1
• InChI Key： LQDWRDKUGCBNNG-ZCFNEMSWSA-N
• SMILES： O[C@@H]1C[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3CC[C@]2(CO)[C@H]1C(CO)=O)=O

Computed Properties

• Exact Mass: 362.20932405g/mol
• Monoisotopic Mass: 362.20932405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 94.8Ų